Cas no 125038-59-7 (2-chloro-N-(4-methoxyphenyl)methylpyridine-3-carboxamide)

• Product Name: 2-chloro-N-(4-methoxyphenyl)methylpyridine-3-carboxamide
• CAS No: 125038-59-7
• MF: C₁₄H₁₃ClN₂O₂
• MW: 276.718222379684
• CID: 4564648
• PubChem ID: 2517097
• Update Time: 2025-10-22

2-chloro-N-(4-methoxyphenyl)methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(4-methoxybenzyl)nicotinamide
• 3-Pyridinecarboxamide, 2-chloro-N-[(4-methoxyphenyl)methyl]-
• 2-chloro-N-(4-methoxyphenyl)methylpyridine-3-carboxamide
• WS-00645
• 125038-59-7
• SCHEMBL21261436
• W18867
• SR-01000058923-1
• EN300-16058350
• SR-01000058923
• AKOS000157981
• Z30871302
• 2-chloro-N-[(4-methoxyphenyl)methyl]pyridine-3-carboxamide

• Inchi： 1S/C14H13ClN2O2/c1-19-11-6-4-10(5-7-11)9-17-14(18)12-3-2-8-16-13(12)15/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： NMBHNBYSIGGVJM-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC=C1C(NCC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 276.0665554g/mol
• Monoisotopic Mass: 276.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.2Ų

Additional information on 2-chloro-N-(4-methoxyphenyl)methylpyridine-3-carboxamide

Recent Advances in the Study of 2-chloro-N-(4-methoxyphenyl)methylpyridine-3-carboxamide (CAS: 125038-59-7)

2-chloro-N-(4-methoxyphenyl)methylpyridine-3-carboxamide (CAS: 125038-59-7) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthesis methods, and biological activities, shedding light on its role as a promising candidate for drug development.

One of the key areas of research has focused on the compound's mechanism of action. Preliminary findings suggest that 2-chloro-N-(4-methoxyphenyl)methylpyridine-3-carboxamide exhibits inhibitory effects on specific enzymatic pathways, which could be leveraged for the treatment of inflammatory and neurodegenerative diseases. Researchers have employed advanced computational modeling and in vitro assays to elucidate its binding affinity and selectivity towards target proteins.

In terms of synthesis, recent advancements have optimized the production process of 2-chloro-N-(4-methoxyphenyl)methylpyridine-3-carboxamide, improving yield and purity. Novel catalytic methods and green chemistry approaches have been introduced to minimize environmental impact while maintaining high efficiency. These developments are critical for scaling up production for preclinical and clinical studies.

Biological evaluations have demonstrated the compound's efficacy in various disease models. For instance, studies in animal models of chronic pain have shown that 2-chloro-N-(4-methoxyphenyl)methylpyridine-3-carboxamide can significantly reduce pain responses without inducing notable side effects. Additionally, its potential as an anti-cancer agent is under investigation, with early results indicating selective cytotoxicity against certain cancer cell lines.

Despite these promising findings, challenges remain in the development of 2-chloro-N-(4-methoxyphenyl)methylpyridine-3-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and long-term safety profiles need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound towards clinical trials.

In conclusion, 2-chloro-N-(4-methoxyphenyl)methylpyridine-3-carboxamide (CAS: 125038-59-7) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse pharmacological properties and optimized synthesis methods position it as a viable candidate for future drug development. Continued exploration of its therapeutic potential and mechanistic insights will be crucial for translating these findings into clinical applications.